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Compound of Interest

Compound Name: 4-Vinyl-1,7-naphthyridine

Cat. No.: B15249912

4-Vinyl-1,7-naphthyridine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information regarding 4-Vinyl-1,7-naphthyridine, a
heterocyclic organic compound. Due to the limited availability of specific experimental data for
this molecule in the public domain, this guide presents its fundamental molecular
characteristics. Broader context on the synthesis and biological significance of the
naphthyridine scaffold is also included to provide a framework for potential research and
development applications.

Core Molecular Data

The fundamental quantitative data for 4-Vinyl-1,7-naphthyridine is summarized below.
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Parameter Value Source
Molecular Formula C10H8N2 [1]
Molecular Weight 156.18 g/mol [1]
IUPAC Name 4-ethenyl-1,7-naphthyridine [1]
_ C=CC1=C2C=CN=CC2=NC=C
Canonical SMILES 1 [1]
HUXKPUFOSQAZFN-
InChl Key [1]

UHFFFAOYSA-N

Synthesis and Biological Context

While specific synthesis protocols for 4-vinyl-1,7-naphthyridine are not readily available,
general methods for the synthesis of the parent 1,7-naphthyridine ring system have been
developed. One such method involves the cyclization of 2-cyano-3-pyridylacetonitrile, followed
by further chemical transformations to yield the unsubstituted 1,7-naphthyridine.[2] Microwave-
assisted synthesis has been reported as an efficient and environmentally friendly approach for
preparing naphthyridine derivatives.[2]

The broader class of naphthyridines is of significant interest to medicinal chemists due to their
wide range of biological activities.[3][4][5] Various derivatives have been investigated for their
potential as antibacterial, antifungal, anticancer, and anti-inflammatory agents.[3][4][5][6][7] For
instance, nalidixic acid, a 1,8-naphthyridine derivative, was a notable antibacterial agent.[6] The
diverse biological activities of naphthyridine alkaloids from natural sources underscore the
therapeutic potential of this scaffold.[3][4][5]

lllustrative Experimental Workflow

The following diagram illustrates a general workflow for the characterization and biological
evaluation of a novel compound like 4-Vinyl-1,7-naphthyridine. This is a hypothetical workflow
and does not represent published experimental data for this specific molecule.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s15860299
https://www.smolecule.com/products/s15860299
https://www.smolecule.com/products/s15860299
https://www.smolecule.com/products/s15860299
https://www.smolecule.com/products/s15860299
https://www.benchchem.com/product/b15249912?utm_src=pdf-body
https://www.ijcps.org/0Site/v3n4/P1.pdf
https://www.ijcps.org/0Site/v3n4/P1.pdf
https://www.mdpi.com/1420-3049/26/14/4324
https://www.researchgate.net/publication/353334526_Biological_Activity_of_Naturally_Derived_Naphthyridines
https://pmc.ncbi.nlm.nih.gov/articles/PMC8306249/
https://www.mdpi.com/1420-3049/26/14/4324
https://www.researchgate.net/publication/353334526_Biological_Activity_of_Naturally_Derived_Naphthyridines
https://pmc.ncbi.nlm.nih.gov/articles/PMC8306249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678664/
https://www.researchgate.net/publication/283625137_18-Naphthyridine_Derivatives_A_Review_of_Multiple_Biological_Activities
https://pmc.ncbi.nlm.nih.gov/articles/PMC11678664/
https://www.mdpi.com/1420-3049/26/14/4324
https://www.researchgate.net/publication/353334526_Biological_Activity_of_Naturally_Derived_Naphthyridines
https://pmc.ncbi.nlm.nih.gov/articles/PMC8306249/
https://www.benchchem.com/product/b15249912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15249912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Structural Characterization Biological Screening Data Analysis

>| In Vitro Assays |—>| In Vivo Models |——l Data Analysis & Interpretation

Synthesis & Purification

Chemical Synthesis Purification (e.g., HPLC)

NMR Spectroscopy

Click to download full resolution via product page

Caption: General workflow for synthesis, characterization, and biological evaluation of a
chemical compound.

Hypothetical Signaling Pathway Involvement

To illustrate how a novel naphthyridine derivative might be investigated, the following diagram
depicts a hypothetical signaling pathway. This is a generic representation and is not based on
experimental evidence for 4-Vinyl-1,7-naphthyridine.
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Caption: A hypothetical signaling cascade initiated by the binding of a compound to a cell
surface receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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